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Compound of Interest

Compound Name: OM 163

CAS No.: 150104-43-1

Cat. No.: B1174827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of OM-163 in

experimental models, with a focus on its application in peritoneal carcinomatosis derived from

colon cancer. The protocols outlined below are based on findings from preclinical studies and

are intended to serve as a guide for researchers investigating the immunomodulatory and anti-

tumor effects of OM-163.

Summary of Preclinical Findings
OM-163, an immunomodulator, has demonstrated significant efficacy in a rat model of

peritoneal carcinomatosis induced by PROb colon tumor cells. Intraperitoneal administration of

OM-163 has been shown to induce the complete disappearance of macroscopic peritoneal

nodules and inhibit the growth of lung metastases.[1] The anti-tumor effect of OM-163 is

associated with a reversal of tumor-mediated immunosuppression, characterized by an

infiltration of T lymphocytes into the tumor nodules and a downregulation of Transforming

Growth Factor-beta 1 (TGF-β1) expression.[2]
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Quantitative Data Summary
The following table summarizes the key quantitative findings from preclinical studies on the

intraperitoneal administration of OM-163 in a rat model of peritoneal carcinomatosis.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Experimental Protocols
Animal Model

Species: Syngeneic BDIX rats are a suitable model for inducing peritoneal carcinomatosis

with colon tumor cells.[3]

Tumor Induction: Peritoneal carcinomatosis can be induced by the intraperitoneal injection of

1 x 10^6 PROb colonic tumor cells.[2]

Preparation of OM-163 for Injection
While the specific vehicle for OM-163 solubilization is not explicitly detailed in the available

literature, a common practice for in vivo administration of similar agents is to use a sterile,

pyrogen-free vehicle such as phosphate-buffered saline (PBS) or a solution recommended by

the manufacturer. It is crucial to ensure the final solution is sterile before injection.

Intraperitoneal Administration Protocol
This protocol provides a general guideline for the intraperitoneal injection of OM-163 in rats.

Materials:
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OM-163 solution

Sterile syringes (1-3 mL)

Sterile needles (23-25 gauge)

70% ethanol for disinfection

Animal restrainer (optional)

Procedure:

Animal Restraint: Properly restrain the rat. This can be done manually by a trained handler or

using a suitable restraint device. The animal should be positioned on its back with its head

tilted slightly downwards to allow the abdominal organs to shift forward, creating a safer

injection site in the lower abdomen.

Site Identification: The preferred injection site is the lower right quadrant of the abdomen to

avoid puncturing the cecum, which is located on the left side.

Disinfection: Cleanse the injection site with a 70% ethanol swab.

Needle Insertion: Insert the sterile needle at a 15-30 degree angle into the peritoneal cavity.

A successful entry is often indicated by a slight "pop" or a sudden decrease in resistance.

Aspiration: Gently pull back on the syringe plunger to ensure that no fluid (e.g., urine, blood,

or intestinal contents) is aspirated. If fluid is drawn, withdraw the needle and re-insert at a

different site with a new sterile needle.

Injection: Once correct placement is confirmed, inject the OM-163 solution slowly and

steadily.

Withdrawal: After injection, withdraw the needle and return the animal to its cage.

Monitoring: Observe the animal for any signs of distress or adverse reactions following the

injection.

Dosage and Schedule:
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The exact dosage and administration schedule for OM-163 are not specified in the reviewed

literature. Researchers should perform dose-response studies to determine the optimal

therapeutic window for their specific experimental model. Based on similar immunomodulatory

treatments in rat models, a starting point for dose-response studies could be in the range of 1-

10 mg/kg administered intraperitoneally, with a frequency ranging from daily to every few days

for a specified duration.

Signaling Pathways and Experimental Workflows
OM-163 Mechanism of Action
The anti-tumor effect of OM-163 involves the modulation of the tumor microenvironment,

leading to an enhanced anti-tumor immune response. A key aspect of this is the infiltration of T

lymphocytes and the downregulation of the immunosuppressive cytokine TGF-β1.
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Caption: Proposed mechanism of OM-163 in a rat colon cancer model.

Experimental Workflow for Evaluating OM-163 Efficacy
The following diagram outlines a typical experimental workflow for assessing the in vivo

efficacy of OM-163.
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Caption: Experimental workflow for in vivo evaluation of OM-163.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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